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Compound of Interest

Compound Name: Dibutoxymethane

Cat. No.: B1583069

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutoxymethane (DBM), also known as formaldehyde di-n-butyl acetal, is a versatile and
increasingly utilized compound in organic synthesis. Its properties as a stable, high-boiling, and
non-polar aprotic solvent, coupled with its ability to act as a formaldehyde equivalent, make it a
valuable tool in a variety of synthetic transformations. This document provides detailed
application notes and experimental protocols for the use of dibutoxymethane in organic
synthesis, with a focus on its role as a reagent for the formation of Wittig reagents and as a
formaldehyde surrogate for the protection of diols.

Physical and Chemical Properties

A summary of the key physical and chemical properties of dibutoxymethane is provided in the
table below for easy reference.
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Property Value Reference
CAS Number 2568-90-3 [1]
Molecular Formula CoH2002 [1]
Molecular Weight 160.26 g/mol [1]
Boiling Point 182 °C [2]
Melting Point -58.1 °C [2]
Density 0.8382 g/cm? at 20 °C [2]

N Insoluble in water; miscible
Solubility ) ) [3]
with many organic solvents.

Applications in Organic Synthesis

Dibutoxymethane serves as a key intermediate and reagent in several important organic
reactions. Its primary applications include its use as a precursor for Wittig reagents and as a
formaldehyde equivalent for the protection of diols.

Synthesis of Butoxymethyltriphenylphosphonium Salts
for Wittig Reactions

Dibutoxymethane is a crucial starting material for the synthesis of
butoxymethyltriphenylphosphonium iodide, a Wittig reagent used for the introduction of a
butoxymethyl group in olefination reactions. This transformation is a key step in carbon
homologation.[4][5]

Reaction Scheme:

Dibutoxymethane + PPhs + 12— Butoxymethyltriphenylphosphonium lodide

Click to download full resolution via product page

Caption: Synthesis of a Wittig reagent from dibutoxymethane.
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Experimental Protocol: Synthesis of Butoxymethyltriphenylphosphonium lodide

This protocol outlines the synthesis of the phosphonium salt, a precursor to the corresponding
ylide for Wittig reactions.

Materials:

Dibutoxymethane

Triphenylphosphine (PPhs)

lodine (12)

Anhydrous diethyl ether

Anhydrous acetonitrile
Procedure:

 In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux
condenser, and a nitrogen inlet, dissolve triphenylphosphine in anhydrous acetonitrile.

e Slowly add a solution of iodine in anhydrous acetonitrile to the stirred solution of
triphenylphosphine at room temperature. The reaction of iodine with triphenylphosphine is
known to form triphenylphosphine diiodide in situ.[6]

 To this mixture, add dibutoxymethane dropwise.

» Heat the reaction mixture to reflux and maintain for 12-18 hours.

 After cooling to room temperature, the solvent is removed under reduced pressure.

e The resulting crude product is triturated with anhydrous diethyl ether to induce precipitation.

e The solid is collected by filtration, washed with fresh anhydrous diethyl ether, and dried
under vacuum to yield butoxymethyltriphenylphosphonium iodide.

Quantitative Data:
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Reactant Molar Ratio Notes

Dibutoxymethane 1.0

Slight excess to ensure

Triphenylphosphine 1.1 )
complete reaction.
] Slight excess to ensure
lodine 1.1 ]
complete reaction.
Typical Yield: 75-85%

Logical Workflow for Wittig Reaction:

The synthesized phosphonium salt is then converted to the corresponding ylide, which reacts

with a carbonyl compound to form an alkene.
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Wittig Reagent Preparation

Butoxymethyltriphenylphosphonium lodide

eprotonation

Strong Base (e.g., n-BulLi)

Butoxymethylidene
triphenylphosphorane (Ylide)

Reaction

inttig Olefination

Aldehyde or Ketone

AN

Alkene Product Triphenylphosphine Oxide

Acid Catalyst Protected Diol

1,2- or 1,3-Diol (e.g., p-TsOH) (Formaldehyde Acetal)

+ Dibutoxymethane
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Mix Diol, Dibutoxymethane,
and Toluene

Add p-TsOH

Reflux with Dean-Stark Trap

Aqueous Workup
(NaHCOs3, Brine)

Dry (MgSOas) and Concentrate

Purification
(Column Chromatography)

Protected Diol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Detailed Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583069#application-of-dibutoxymethane-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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